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Compound of Interest

Compound Name: Hexachloropropene

Cat. No.: B155961 Get Quote

This document provides immediate and essential safety protocols, operational plans, and

disposal procedures for the handling of hexachloropropene in a laboratory setting. The

following step-by-step guidance is intended for researchers, scientists, and drug development

professionals to ensure safe and compliant laboratory practices.

Personal Protective Equipment (PPE) and Safety
Measures
While no official occupational exposure limits have been established for hexachloropropene, it

is crucial to adhere to stringent safety practices due to its potential hazards.[1][2][3] The

substance can be absorbed through the skin and is harmful if inhaled, causing irritation to the

skin, eyes, and respiratory system.[1][2][3][4]
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PPE Category Specification Rationale

Eye and Face Protection

Face shield and safety

glasses, approved under

NIOSH or EN 166 standards.

[3]

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3][4]

Skin Protection

Solvent-resistant gloves and

protective clothing.[1] A lab

coat or chemical-resistant suit

is recommended.

Prevents skin contact, which

can cause irritation and burns.

[1][2][3][4] Hexachloropropene

can be absorbed through the

skin.[1]

Respiratory Protection

Use in a well-ventilated area

with local exhaust ventilation.

[1][2] If ventilation is

inadequate, a chemical

respirator with an organic

vapor cartridge and full

facepiece should be worn.[2]

For spills or emergencies, a

positive-pressure, self-

contained breathing apparatus

(SCBA) is required.[5]

Protects against inhalation of

harmful vapors that can irritate

the respiratory tract.[1][2][3][4]

Safe Handling and Storage Protocols
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure a safe laboratory environment.

Preparation and Handling:

Training: Before working with hexachloropropene, ensure you are fully trained on its proper

handling and storage procedures.[1]

Ventilation: Always handle hexachloropropene in a well-ventilated area, preferably within a

chemical fume hood with good local exhaust ventilation.[1][2][6]
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Avoid Contact: Take all necessary precautions to avoid contact with skin and eyes, and to

avoid inhaling any vapors or mists.[3]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water

immediately after handling and at the end of your work shift.[1] Contaminated work clothes

should be removed promptly and laundered by individuals informed of the hazards.[1]

Emergency Equipment: Ensure that an eye wash fountain and emergency shower are

readily accessible in the immediate work area.[1][2]

Storage:

Containers: Store hexachloropropene in tightly closed containers in a cool, dry, and well-

ventilated area.[1][6]

Incompatibilities: Keep it stored away from oxidizing agents such as perchlorates, peroxides,

permanganates, chlorates, nitrates, chlorine, bromine, and fluorine.[1]

Spill, Leak, and Disposal Procedures
In the event of a spill or leak, or for routine disposal, the following procedures must be followed

to mitigate risks and ensure environmental compliance.

Spill and Leak Response:

Evacuation: Immediately evacuate all personnel not wearing appropriate protective

equipment from the spill area.[1][6]

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent material like

vermiculite, dry sand, or earth.[2][3] For larger spills, dike the material to prevent further

spreading.[2]

Cleanup: Wearing full PPE, including respiratory protection, cover the spill with dry lime,

sand, or soda ash.[1] Collect the material into suitable, closed, and covered containers for

disposal.[1][3][6]
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Decontamination: After the material has been collected, thoroughly wash the spill area.[1]

Waste Disposal:

Hazardous Waste: Hexachloropropene must be disposed of as a hazardous waste.[1][2][3]

Regulations: Disposal must be in accordance with all applicable local, regional, and national

regulations.[2] Contact your state's Department of Environmental Protection (DEP) or the

regional office of the Environmental Protection Agency (EPA) for specific guidance.[1]

Containers: Collect waste in sealed, appropriate containers.[2] Do not let the product enter

drains.[3][6]

Emergency First Aid Procedures
In Case of Exposure:

Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected skin with

large amounts of soap and water.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[2][3]

Inhalation: Move the person to fresh air.[2][3] If breathing has stopped, give artificial

respiration.[3] Seek medical attention.

Ingestion: Rinse the mouth with water.[3][6] Do not induce vomiting.[6] Never give anything

by mouth to an unconscious person.[3][6] Call a doctor or poison control center immediately.

[6]
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Caption: Workflow for a Hexachloropropene Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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